2-Oxo-ivabradine Hydrochloride

Specification

• CAS No.: 161710-50-9
• Molecular Formula: C₂₇H₃₅ClN₂O₆
• Molecular Weight: 519.03

Introduction

Chemical Identity and Structure

2-Oxo-ivabradine Hydrochloride is a chemical compound with the IUPAC name 3-[3-[[(7S)-3,4-dimethoxy-7-bicyclo[4.2.0]octa-1,3,5-trienyl]methyl-methylamino]propyl]-7,8-dimethoxy-1,2-dihydro-3-benzazepine-4,5-dione;hydrochloride. The compound is characterized by an additional oxygen atom in the benzazepine ring structure compared to its parent compound Ivabradine, specifically at the 2-position, hence the "2-Oxo" designation in its name.

Chemical Identifiers and Basic Properties

The following table summarizes the key chemical identifiers and basic properties of 2-Oxo-ivabradine Hydrochloride:

Parameter	Value
CAS Number	1616710-50-9
Alternative CAS Number (Free base)	1616710-52-1
Molecular Formula	C27H34N2O6.ClH
Molecular Weight	519.03 g/mol
Accurate Mass	518.2184
Purity	>95% (HPLC)

The compound possesses a complex molecular structure incorporating multiple functional groups, including methoxy groups, a bicyclic system, and an additional carbonyl group compared to Ivabradine.

Relationship to Ivabradine

2-Oxo-ivabradine Hydrochloride is structurally related to Ivabradine, a medication with significant therapeutic applications. Understanding this relationship helps contextualize its importance in pharmaceutical analysis.

Structural Comparison with Ivabradine

The primary structural difference between 2-Oxo-ivabradine Hydrochloride and Ivabradine lies in the oxidation state of the benzazepine ring. While Ivabradine contains a 2-one group in the benzazepine ring, 2-Oxo-ivabradine Hydrochloride features an additional carbonyl group, creating a 1,2-dione structure in the benzazepine moiety.

This structural difference classifies 2-Oxo-ivabradine Hydrochloride as an oxidized derivative or potential impurity of Ivabradine. In pharmaceutical contexts, it is specifically referred to as an "Ivabradine Impurity".

Context of Ivabradine

To appreciate the significance of 2-Oxo-ivabradine Hydrochloride, it is helpful to understand the parent compound Ivabradine. Ivabradine hydrochloride is a medication with valuable pharmacological properties, particularly its bradycardic effects. It is used in treating various clinical situations of myocardial ischemia, including angina pectoris, myocardial infarct, associated rhythm disturbances, and heart failure.

Ivabradine is chemically known as 3-{3-[{[(7S)-3,4-dimethoxybicyclo[4.2.0]octa-1,3,5-trien-7-yl]methyl)(methyl)amino]-propyl)-7,8-dimethoxy-1,3,4,5-tetrahydro-2H-3-benzazepin-2-one. The specific oxidation at the 2-position differentiates 2-Oxo-ivabradine from this structure.

Applications in Pharmaceutical Analysis

The primary application of 2-Oxo-ivabradine Hydrochloride is in pharmaceutical testing and quality control processes.

Parameter	Recommendation
Storage Temperature	-20°C
Shipping Temperature	Room Temperature
Format	Neat (pure substance without solvent)

These conditions are designed to maintain the compound's stability and prevent degradation, ensuring reliable performance as a reference standard.